2-(12-ethyl-12-methyl-3-oxo-11-oxa-8-thia-4,5,6-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-4-yl)-N,N-diphenylacetamide

• IUPAC Name: 2-(12-ethyl-12-methyl-3-oxo-11-oxa-8-thia-4,5,6-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-4-yl)-N,N-diphenylacetamide
• InChI: InChI=1S/C25H24N4O3S/c1-3-25(2)14-19-20(16-32-25)33-23-22(19)24(31)28(27-26-23)15-21(30)29(17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-13H,3,14-16H2,1-2H3
• InChI Key: DQOOBMQKGGNDQC-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC2=C(CO1)SC3=C2C(=O)N(N=N3)CC(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)C
• Molecular Formula: C25H24N4O3S
• Molecular Weight: 460.5 g/mol

Description

2-(6-ethyl-6-methyl-4-oxo-5,8-dihydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d][1,2,3]triazin-3(6H)-yl)-N,N-diphenylacetamide is a complex organic compound known for its unique structure and potential applications in various fields. This compound features a pyrano-thieno-triazine core, which is a fused ring system, and is substituted with ethyl, methyl, and diphenylacetamide groups. The presence of these functional groups contributes to its diverse chemical properties and reactivity.

Preparation Methods

The synthesis of 2-(6-ethyl-6-methyl-4-oxo-5,8-dihydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d][1,2,3]triazin-3(6H)-yl)-N,N-diphenylacetamide typically involves multi-step organic reactions. The synthetic route may include the following steps:

Formation of the pyrano-thieno-triazine core: This step involves the cyclization of appropriate precursors under controlled conditions.

Introduction of ethyl and methyl groups: Alkylation reactions are used to introduce the ethyl and methyl groups at specific positions on the core structure.

Attachment of the diphenylacetamide group: This step involves the acylation of the intermediate compound with diphenylacetamide under suitable conditions.

Industrial production methods may involve optimizing these steps to achieve higher yields and purity, often using catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

2-(6-ethyl-6-methyl-4-oxo-5,8-dihydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d][1,2,3]triazin-3(6H)-yl)-N,N-diphenylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups on the core structure are replaced with other groups. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-(6-ethyl-6-methyl-4-oxo-5,8-dihydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d][1,2,3]triazin-3(6H)-yl)-N,N-diphenylacetamide has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-(6-ethyl-6-methyl-4-oxo-5,8-dihydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d][1,2,3]triazin-3(6H)-yl)-N,N-diphenylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their functions. The exact molecular targets and pathways depend on the specific application and biological context.

Comparison with Similar Compounds

Similar compounds to 2-(6-ethyl-6-methyl-4-oxo-5,8-dihydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d][1,2,3]triazin-3(6H)-yl)-N,N-diphenylacetamide include:

• Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• Ethyl 2,2-dimethyl-4-oxo-6-phenyl-3,4-dihydro-2H-pyran-5-carboxylate

These compounds share structural similarities but differ in their functional groups and specific chemical properties